Cas no 1361764-73-9 (Methyl 3-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 3-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1361764-73-9
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 4798417
• Update Time: 2025-05-20

Methyl 3-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H13F3N2O3/c1-6-8(5-15)3-7(4-9(17)18-2)10(16-6)19-11(12,13)14/h3H,4-5,15H2,1-2H3
• InChI Key： UTGHNAYEDFIASS-UHFFFAOYSA-N
• SMILES： FC(OC1=C(CC(=O)OC)C=C(CN)C(C)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate

Methyl 3-(Aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1361764-73-9): An Overview

Methyl 3-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1361764-73-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a pyridine ring, an aminomethyl group, a methyl substituent, and a trifluoromethoxy moiety, offers a wide range of potential applications in drug discovery and development.

The pyridine ring is a fundamental building block in many bioactive molecules due to its aromaticity and the ability to form hydrogen bonds. The presence of the aminomethyl group provides the compound with additional reactivity and functional versatility, making it an attractive candidate for various chemical modifications. The methyl substituent enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The trifluoromethoxy moiety introduces fluorine atoms, which are known for their ability to modulate biological activity and improve metabolic stability.

Recent studies have highlighted the potential of Methyl 3-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study, researchers investigated the neuroprotective effects of Methyl 3-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate in models of neurodegenerative diseases. The results showed that this compound effectively reduced oxidative stress and prevented neuronal cell death, suggesting its potential as a therapeutic agent for conditions like Alzheimer's disease and Parkinson's disease.

The pharmacological profile of Methyl 3-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate has also been explored in preclinical studies. In vitro assays demonstrated that it possesses selective binding affinity to specific receptors, which can be leveraged to develop targeted therapies with reduced side effects. Additionally, its favorable ADME properties make it suitable for oral administration, enhancing patient compliance.

From a synthetic chemistry perspective, Methyl 3-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate can be synthesized through a multi-step process involving the formation of the pyridine ring, introduction of the trifluoromethoxy group, and subsequent functionalization with the aminomethyl and methyl groups. Recent advancements in catalytic methods have improved the efficiency and yield of these synthetic routes, making large-scale production more feasible.

The safety profile of Methyl 3-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate has been evaluated in several preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, Methyl 3-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1361764-73-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.